2-Piperidinobenzylamine

• IUPAC Name: (2-piperidin-1-ylphenyl)methanamine
• InChI: InChI=1S/C12H18N2/c13-10-11-6-2-3-7-12(11)14-8-4-1-5-9-14/h2-3,6-7H,1,4-5,8-10,13H2
• InChI Key: VNNYEXSABSADDW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=CC=C2CN
• Molecular Formula: C12H18N2
• DSSTOX Substance ID: DTXSID90380141
• Molecular Weight: 190.28 g/mol
• CAS RN: 72752-54-6

Description

2-Piperidinobenzylamine (2-PBA) is an organic compound belonging to the piperidine class of heterocyclic compounds. It is used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It is an important chemical in the pharmaceutical industry, as it is used to synthesize a variety of drugs, including antihistamines, bronchodilators, and antidepressants.

Scientific Research Applications

1. Role in NMDA Receptor Antagonist Activity

2-Piperidinobenzylamine, along with its structural analogs like diphenidine and methoxyphenidine, demonstrates involvement in uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist activity. This research is crucial for understanding the potential therapeutic applications of these compounds in areas like neurology and anesthesiology (McLaughlin et al., 2016).

2. Differentiation from Structural Isomers

Studies focusing on diphenidine, a compound structurally related to this compound, highlight the challenges in differentiating these compounds from their isomers. This is significant for analytical chemistry and pharmacology, especially in drug discovery and quality control (Wallach et al., 2015).

3. Enantioselective Synthesis

The compound has been used in the synthesis of various natural and synthetic compounds due to the presence of a stereocenter in its structure. This application is particularly relevant in the field of medicinal chemistry for the development of enantioselective drugs (Perdicchia et al., 2015).

4. Use in Bioactive Compound Synthesis

Compounds like piperine, derived from black pepper and structurally related to this compound, have been researched for their antitumor properties. This research is significant for oncology and pharmacology (Do et al., 2013).

5. Development of Potential Therapeutic Agents

The synthesis of piperidine derivatives, including those structurally related to this compound, has been explored for their potential as therapeutic agents. This research is particularly relevant for drug development in areas like obesity and diabetes treatment (Hu et al., 2001).

6. Anticholinesterase Activity

1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, structurally similar to this compound, have been evaluated for their anti-acetylcholinesterase activity. This research is important for understanding potential treatments for conditions like Alzheimer's disease (Sugimoto et al., 1990).

7. Antibacterial Properties

Research on piperine, a derivative of this compound, has shown potential in enhancing the efficacy of antibiotics against resistant bacteria, making it significant for combating antibiotic resistance (Khan et al., 2006).

8. Anti-inflammatory Properties

Piperine's role in inhibiting inflammation-related enzymes like cyclooxygenase-2 suggests potential applications in the treatment of inflammatory conditions (Kim et al., 2012).

9. Modulation of Membrane Dynamics

Piperine's ability to alter membrane dynamics and enzyme kinetics in the intestine is crucial for understanding its role in enhancing the bioavailability of various drugs (Khajuria et al., 2002).

10. Antitumor and Anti-metastatic Effects

Research on piperine's effect on osteosarcoma cells, including its role in cell cycle arrest and suppression of metastasis, is significant for cancer research and therapy (Zhang et al., 2015).

Safety and Hazards

The safety data sheet for 2-Piperidinobenzylamine indicates that it should be handled with care to avoid contact with skin and eyes, and inhalation of vapors should be avoided. It is also recommended to keep away from sources of ignition.